Cas no 476199-26-5 (Benzo[b]thiophene-4-ol, 7-fluoro-3-methyl-)

• Product Name: Benzo[b]thiophene-4-ol, 7-fluoro-3-methyl-
• CAS No: 476199-26-5
• MF: C₉H₇FOS
• MW: 182.214684724808
• CID: 3993492
• Update Time: 2025-05-19

Benzo[b]thiophene-4-ol, 7-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-ol, 7-fluoro-3-methyl-

• Inchi： 1S/C9H7FOS/c1-5-4-12-9-6(10)2-3-7(11)8(5)9/h2-4,11H,1H3
• InChI Key： LEDXPZKPBRDVKW-UHFFFAOYSA-N
• SMILES： C12=C(F)C=CC(O)=C1C(C)=CS2

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 332.4±37.0 °C(Predicted)
• pka: 9.70±0.40(Predicted)

Additional information on Benzo[b]thiophene-4-ol, 7-fluoro-3-methyl-

7-Fluoro-3-methylbenzo[b]thiophene-4-ol (CAS No. 476199-26-5): A Comprehensive Overview

7-Fluoro-3-methylbenzo[b]thiophene-4-ol (CAS No. 476199-26-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzo[b]thiophenes, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 7-fluoro-3-methylbenzo[b]thiophene-4-ol.

Chemical Structure and Properties

7-Fluoro-3-methylbenzo[b]thiophene-4-ol is characterized by a benzo[b]thiophene core with a fluoro substituent at the 7-position and a methyl group at the 3-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The compound has a molecular formula of C₁₀H₈FOS and a molecular weight of 195.23 g/mol. It is a white crystalline solid with a melting point of approximately 105°C.

The thiophene ring in 7-fluoro-3-methylbenzo[b]thiophene-4-ol is known for its aromaticity and electron-rich nature, which can facilitate various chemical reactions. The fluoro substituent at the 7-position can enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. The hydroxyl group at the 4-position can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Synthesis Methods

The synthesis of 7-fluoro-3-methylbenzo[b]thiophene-4-ol has been reported using various methodologies. One common approach involves the cyclization of an appropriate precursor followed by functional group transformations. For example, a typical synthetic route might start with the reaction of a substituted thiophenol with an aldehyde or ketone to form a thioketal intermediate. This intermediate can then be cyclized under acidic conditions to form the benzo[b]thiophene core. Subsequent functionalization steps can introduce the fluoro and methyl groups as well as the hydroxyl group at the desired positions.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method for 7-fluoro-3-methylbenzo[b]thiophene-4-ol. The method involves the sequential addition of fluorine and methyl groups to a preformed benzo[b]thiophene scaffold followed by hydroxylation at the 4-position. This approach offers high yields and excellent regioselectivity, making it suitable for large-scale production.

Biological Activities

7-Fluoro-3-methylbenzo[b]thiophene-4-ol has been investigated for its potential therapeutic applications due to its diverse biological activities. One area of significant interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). This suggests that 7-fluoro-3-methylbenzo[b]thiophene-4-ol could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-fluoro-3-methylbenzo[b]thiophene-4-ol has also demonstrated potent antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. A study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibited strong inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range.

The anticancer potential of 7-fluoro-3-methylbenzo[b]thiophene-4-ol has also been explored in several studies. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in human cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colorectal cancer). The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

Clinical Trials and Future Prospects

To date, there have been limited clinical trials involving 7-fluoro-3-methylbenzo[b]thiophene-4-ol. However, preclinical studies have provided compelling evidence for its therapeutic potential in various disease models. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

A phase I clinical trial is currently underway to evaluate the safety and tolerability of 7-fluoro-3-methylbenzo[b]thiophene-4-ol in patients with advanced solid tumors. Preliminary results have shown promising outcomes, with no significant adverse events reported at therapeutic doses. If these findings are confirmed in larger trials, this compound could represent a novel treatment option for cancer patients.

In conclusion, 7-fluoro-3-methylbenzo[b]thiophene-4-ol (CAS No. 476199-26-5) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for drug development in areas such as inflammation, infection, and cancer therapy. As research continues to advance our understanding of this molecule, it holds great potential to contribute to new therapeutic strategies for improving patient outcomes.